2-(3-butyl-4-oxo-7-phenyl-3H-pyrrolo[3,2-d]pyrimidin-5(4H)-yl)-N-(2-methoxybenzyl)acetamide

• IUPAC Name: 2-(3-butyl-4-oxo-7-phenylpyrrolo[3,2-d]pyrimidin-5-yl)-N-[(2-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C26H28N4O3/c1-3-4-14-29-18-28-24-21(19-10-6-5-7-11-19)16-30(25(24)26(29)32)17-23(31)27-15-20-12-8-9-13-22(20)33-2/h5-13,16,18H,3-4,14-15,17H2,1-2H3,(H,27,31)
• InChI Key: MFJZIVGWHNEIEZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C=NC2=C(C1=O)N(C=C2C3=CC=CC=C3)CC(=O)NCC4=CC=CC=C4OC
• Molecular Formula: C26H28N4O3
• Molecular Weight: 444.5 g/mol

Description

This compound is a derivative of pyrrolo[3,2-d]pyrimidine. It’s an orange powder with a melting point greater than 300°C. The compound has been characterized using IR spectroscopy, 1H NMR, and 13C NMR.

Synthesis Analysis

The synthesis of pyrrolo[3,2-d]pyrimidine derivatives has been reported in the literature. The process involves the reaction of 5-acetyl-4-aminopyrimidines with carboxylic anhydrides or acid chlorides. The reaction conditions include heating under reflux with MeONa in BuOH.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using its NMR data. The 1H NMR data shows signals for aromatic protons, methyl protons, and exchangeable protons (OH and NH). The 13C NMR data provides information about the carbon atoms in the molecule.

Physical And Chemical Properties Analysis

As mentioned earlier, this compound is an orange powder with a melting point greater than 300°C. Its IR spectrum shows characteristic absorption bands for various functional groups. The NMR data provides information about the protons and carbons in the molecule.

Scientific Research Applications

Anti-HIV Potential

Researchers have explored indole derivatives as potential anti-HIV agents. For example:

• Molecular Docking Studies : Kasralikar et al. investigated novel indolyl and oxochromenyl xanthenone derivatives for their anti-HIV-1 activity through molecular docking studies.

Anticholinesterase Activity

Indole derivatives can inhibit acetylcholinesterase, making them relevant in the context of neurodegenerative diseases like Alzheimer’s.

Future Directions

The future directions for this compound could involve further studies to determine its potential applications. Pyrrolo[3,2-d]pyrimidine derivatives are known to exhibit a wide range of biological activities, so this compound could be explored for potential biological or medicinal applications.